Cas no 263410-15-7 (tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate)

Tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate is a specialized organic compound used as an intermediate in pharmaceutical and fine chemical synthesis. Its structure features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and selectivity in peptide coupling and other sensitive reactions. The 2-nitrophenoxy moiety offers reactivity for further functionalization, making it valuable in multi-step synthetic pathways. The compound’s high purity and well-defined properties ensure consistent performance in complex transformations. Its compatibility with standard protecting group strategies and controlled deprotection conditions makes it a practical choice for researchers developing bioactive molecules or advanced materials. Proper handling under inert conditions is recommended to maintain integrity.

tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate structure

263410-15-7 structure

Product Name:tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate

CAS No:263410-15-7

MF:C₁₃H₁₈N₂O₅

MW:282.292423725128

CID:2931506

PubChem ID:53796239

Update Time:2025-10-22

tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl(2-(2-nitrophenoxy)ethyl)carbamate
- KCA51014
- 263410-15-7
- tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate
- A1-65705
- SCHEMBL7434383
- Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-8-9-19-11-7-5-4-6-10(11)15(17)18/h4-7H,8-9H2,1-3H3,(H,14,16)
- InChI Key： FFFQPFWHPTVBGZ-UHFFFAOYSA-N
- SMILES： O(C(NCCOC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

Exact Mass: 282.12157168Da
Monoisotopic Mass: 282.12157168Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 93.4Å²

tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019146631-1g	tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate	263410-15-7	97%	1g	$401.50	2023-09-02
Crysdot LLC	CD12090213-1g	tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate	263410-15-7	97%	1g	$447	2024-07-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate

Terb-Butyl (2-(2-Nitrophenoxy)ethyl)carbamate: A Key Compound in Modern Pharmaceutical Research

CAS No. 263410-15-7 represents a critical molecule in the field of pharmaceutical chemistry, with its unique structural features and functional properties making it a focal point for drug discovery and biological activity studies. This compound, specifically tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate, has garnered significant attention due to its potential applications in targeted drug delivery systems and novel therapeutic strategies. Recent advancements in synthetic methodologies and biological evaluation have further solidified its relevance in modern biomedical research.

The chemical structure of tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate is characterized by a carbamate functional group linked to a 2-nitrophenoxy moiety, which contributes to its lipophilicity and bioavailability. The presence of the tert-butyl group provides steric hindrance, enhancing the compound's stability in biological environments. This structural design is crucial for its role in prodrug development, where controlled release mechanisms are essential for optimizing therapeutic outcomes.

Recent studies have highlighted the synthetic pathways for tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate, emphasizing the importance of green chemistry principles in its production. Researchers have employed microwave-assisted synthesis and flow chemistry techniques to improve reaction efficiency and reduce environmental impact. These methods not only align with sustainable chemical practices but also ensure the compound's purity and consistency for preclinical testing.

One of the most promising applications of tert-Butyl (2-(2-nit